Cas no 82278-36-2 (4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine)
4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine is a synthetic organic compound featuring a piperazine core substituted with a 3-(trifluoromethyl)phenyl group and a butylamine side chain. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the piperazine moiety contributes to its potential as a versatile intermediate in medicinal chemistry. This compound is of interest in pharmaceutical research due to its structural similarity to bioactive molecules targeting neurotransmitter receptors, particularly in the development of CNS-active agents. Its well-defined synthetic route and modifiable functional groups make it valuable for structure-activity relationship studies. The amine terminus allows for further derivatization, facilitating the exploration of novel pharmacophores.
82278-36-2 structure
Product Name:4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine
CAS No:82278-36-2
MF:C15H22F3N3
MW:301.350493907928
CID:2123543
PubChem ID:11162411
Update Time:2025-05-27
4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-amine
- G21562
- VOPRQONKUAZUBX-UHFFFAOYSA-N
- 4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]butan-1-amine
- SCHEMBL3209307
- 4-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZIN-1-YL)BUTAN-1-AMINE
- Z362770694
- 4-[3-(Trifluoromethyl)phenyl]-1-piperazinebutanamine
- EN300-36211
- 82278-36-2
- 4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine
- DTXSID501217245
- DA-02600
- 1-(4-aminobutyl)-4-[3-(trifluoromethyl)phenyl]piperazine
- C15H22F3N3
- 998-022-7
- 4-(3-(Trifluoromethyl)phenyl)-1-piperazinebutanamine
- AKOS009254315
- 4-[4-(3-trifluoromethylphenyl)piperazine-1-yl]butylamine
- 4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine
-
- Inchi: 1S/C15H22F3N3/c16-15(17,18)13-4-3-5-14(12-13)21-10-8-20(9-11-21)7-2-1-6-19/h3-5,12H,1-2,6-11,19H2
- InChI Key: VOPRQONKUAZUBX-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)N1CCN(CCCCN)CC1)(F)F
Computed Properties
- Exact Mass: 301.17658220Da
- Monoisotopic Mass: 301.17658220Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 32.5Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 385.7±42.0 °C at 760 mmHg
- Flash Point: 187.1±27.9 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T901948-25mg |
4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901948-50mg |
4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T901948-250mg |
4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 250mg |
$ 275.00 | 2022-06-02 | ||
| Enamine | EN300-36211-0.05g |
4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 95.0% | 0.05g |
$53.0 | 2025-02-19 | |
| Enamine | EN300-36211-0.1g |
4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 95.0% | 0.1g |
$83.0 | 2025-02-19 | |
| Enamine | EN300-36211-0.25g |
4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 95.0% | 0.25g |
$116.0 | 2025-02-19 | |
| Enamine | EN300-36211-0.5g |
4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 95.0% | 0.5g |
$218.0 | 2025-02-19 | |
| Enamine | EN300-36211-1.0g |
4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 95.0% | 1.0g |
$314.0 | 2025-02-19 | |
| Enamine | EN300-36211-2.5g |
4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 95.0% | 2.5g |
$614.0 | 2025-02-19 | |
| Enamine | EN300-36211-5.0g |
4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}butan-1-amine |
82278-36-2 | 95.0% | 5.0g |
$908.0 | 2025-02-19 |
4-{4-3-(Trifluoromethyl)phenylpiperazin-1-yl}butan-1-amine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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